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Compound of Interest

Compound Name: 2-Mercaptopropanol

Cat. No.: B1266664

An In-depth Technical Guide to the Isomers of Mercaptopropanol: Properties, Protocols, and
Applications

Introduction

Mercaptopropanol (CsHsOS) is a bifunctional organic molecule containing both a thiol (-SH)
and a hydroxyl (-OH) group. This structure allows for a variety of chemical reactions and
applications, making it a compound of interest for researchers, scientists, and professionals in
drug development. The specific location of the thiol and hydroxyl groups on the three-carbon
propane backbone gives rise to three constitutional isomers: 1-mercapto-2-propanol, 2-
mercapto-1-propanol, and 3-mercapto-1-propanol. Understanding the distinct properties and
reactivities of these isomers is critical for their effective application in chemical synthesis,
materials science, and pharmacology.

This technical guide provides a comprehensive overview of the isomers of mercaptopropanol,
detailing their chemical and physical properties, relevant experimental protocols for their
synthesis and analysis, and their applications, particularly within the scientific and drug
development fields.

Isomers of Mercaptopropanol

The three constitutional isomers of mercaptopropanol are distinguished by the positions of the
hydroxyl and thiol functional groups on the propane chain.
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Caption: Constitutional isomers of mercaptopropanol.

Physicochemical Properties

The positioning of the functional groups significantly influences the physical and chemical
properties of each isomer, such as boiling point, density, and reactivity. A summary of these
properties is presented below.
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1-Mercapto-2-

2-Mercapto-1-

3-Mercapto-1-

Property
propanol propanol propanol
CAS Number 1068-47-9[1] 3001-64-7[2][3] 19721-22-3[4][5]
Molecular Formula CsHsOS[6][7] CsHsOS[2][8][9] Cs3HsOS[4][5]
Molecular Weight 92.16 g/mol [6] 92.16 g/mol [3][9] 92.16 g/mol [5][10][11]
186.2 °C at 760
. ) 58-60 °C at 17
Boiling Point 60-62 °C at 12 Torr[3] mmHg[4]; 81-82 °C at
mmHg[1][6]
10 mmHg[5][11][12]
Densit 1.048 g/mL at 25 °C[1]  1.024 g/cm3 1.067 g/mL at 20 °C[5]
ensi
Y [6] (Predicted)[3] [11][13]
Refractive Index
1.486[1][6] N/A 1.495[5][11][13]
(n20/D)
10.08 £ 0.10 10.05 +£0.10
pKa N/A ) )
(Predicted)[2][3] (Predicted)[4][5]
. 85 °C (185 °F)[5][11]
Flash Point 63 °C (145.4 °F)[1] N/A
[13]
LogP (XLogP3-AA) 0.3[7] 0.3[9] 0.2[10]

Appearance

Colorless to light

yellow liquid[6]

Colorless to light

yellow liquid[3]

Clear colorless
liquid[4][5]

Experimental Protocols
Synthesis of 3-Mercapto-1-propanol

A common laboratory synthesis of 3-mercapto-1-propanol involves the reduction of 3-mercapto-

propionic acid ethyl ester.

e Reaction: Reduction of an ester to an alcohol.

e Reagent: Lithium aluminium hydride (LiAlH4) is a strong reducing agent suitable for this

conversion.[4]
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e Solvent: Tetrahydrofuran (THF) is typically used as the solvent.[4]
e Procedure Outline:

o Dissolve 3-mercapto-propionic acid ethyl ester in anhydrous THF under an inert
atmosphere (e.g., nitrogen or argon).

o Slowly add a solution of LiAlH4 in THF to the reaction mixture, typically at a reduced
temperature (e.g., 0 °C) to control the exothermic reaction.

o After the addition is complete, allow the reaction to proceed at ambient temperature for a
specified time (e.g., 18 hours).[4]

o Carefully quench the reaction by the sequential addition of water and a sodium hydroxide
solution.

o Filter the resulting aluminum salts and wash with THF.
o The filtrate, containing the product, is then concentrated under reduced pressure.

o Purify the crude product, typically by distillation, to yield pure 3-mercapto-1-propanol. The
reported yield for this method is approximately 84%.[4]

Another patented method avoids the use of pyrophoric LiAlH4 by reacting a thio-S-acetic acid
with allyl alcohol in the presence of a radical generator, followed by hydrolysis to yield 3-
mercapto-1-propanol.[14]
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Workflow: Synthesis of 3-Mercapto-1-propanol

Start: 3-Mercapto-propionic

acid ethyl ester in THF

1. Add LiAlHa4 in THF
(0°C to ambient temp)

l

2. React for 18 hours
at ambient temperature

l

3. Quench reaction
(water, NaOH)

,

4., Filter aluminum salts

l

5. Concentrate filtrate

l

6. Purify by distillation

End Product:
3-Mercapto-1-propanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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